Cas no 89115-01-5 (Benzenamine, N,N-bis(4-methoxyphenyl)-4-(2-phenylethenyl)-)

• Product Name: Benzenamine, N,N-bis(4-methoxyphenyl)-4-(2-phenylethenyl)-
• CAS No: 89115-01-5
• MF: C₂₈H₂₅NO₂
• MW: 407.50360751152
• CID: 611714
• PubChem ID: 54188923
• Update Time: 2025-04-19

Benzenamine, N,N-bis(4-methoxyphenyl)-4-(2-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N,N-bis(4-methoxyphenyl)-4-(2-phenylethenyl)-
• N,N-bis(4-methoxyphenyl)-4-(2-phenylethenyl)aniline
• DTXSID20709649
• 4-Methoxy-N-(4-methoxyphenyl)-N-[4-(2-phenylethenyl)phenyl]aniline
• 89115-01-5

• Inchi： 1S/C28H25NO2/c1-30-27-18-14-25(15-19-27)29(26-16-20-28(31-2)21-17-26)24-12-10-23(11-13-24)9-8-22-6-4-3-5-7-22/h3-21H,1-2H3
• InChI Key： PHCSKJPSIFUNBS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N(C1C=CC(=CC=1)OC)C1C=CC(C=CC2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 407.189
• Monoisotopic Mass: 407.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 21.7A^2
• XLogP3: 7.4